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This technical guide provides an in-depth overview of Z-YVAD-pNA and its pivotal role in the
study of inflammasomes, multiprotein complexes central to the innate immune response. Z-
YVAD-pNA serves as a critical tool for researchers investigating the activation of caspase-1, a
key enzyme in the inflammasome cascade. This document outlines the mechanism of action of
Z-YVAD-pNA, presents quantitative data on related caspase inhibitors, provides detailed
experimental protocols for its use, and visualizes the complex signaling pathways involved.

Introduction to Inflammasomes and Caspase-1

Inflammasomes are cytosolic protein complexes that play a crucial role in the innate immune
system by identifying pathogenic microbes and sterile stressors.[1] Upon activation, these
complexes trigger the activation of inflammatory caspases, most notably caspase-1.[1] Active
caspase-1 is responsible for the cleavage of pro-inflammatory cytokines, such as pro-
interleukin-1f (pro-IL-1B) and pro-interleukin-18 (pro-IL-18), into their mature, secreted forms.
[2] This process initiates a potent inflammatory response. Given its central role, the
measurement of caspase-1 activity is a key method for quantifying inflammasome activation.

Z-YVAD-pNA: A Tool for Measuring Caspase-1
Activity
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Z-YVAD-pNA (N-Benzyloxycarbonyl-Tyrosyl-Valyl-Alanyl-Aspartyl-p-nitroanilide) is a synthetic
tetrapeptide that acts as a colorimetric substrate for caspase-1.[3] The peptide sequence,
YVAD (Tyrosine-Valine-Alanine-Aspartic Acid), mimics the cleavage site in pro-IL-1[3 that is
recognized by caspase-1.[4] In the presence of active caspase-1, Z-YVAD-pNA is cleaved,
releasing the chromophore p-nitroanilide (pNA).[2] The released pNA can be quantified by
measuring its absorbance at 405 nm, providing a direct measure of caspase-1 activity.[5][6]

Ac-YVAD-pNA, a closely related compound, is also widely used as a selective chromogenic
substrate for caspase-1 and functions in the same manner.[7]

Quantitative Data for Caspase-1 Inhibitors

While Z-YVAD-pNA is a substrate used to measure caspase-1 activity, related compounds with
the YVAD sequence, such as Z-YVAD-FMK and Ac-YVAD-cmk, function as inhibitors of
caspase-1. These inhibitors are invaluable for studying the downstream effects of caspase-1
blockade. The following table summarizes key quantitative data for several caspase-1

inhibitors.
Compound Type of Inhibition Target Caspases Ki / IC50 Values
. Ki: 0.8 nM (cell-free
Belnacasan (VX-765) Potent and selective Caspase-1
assay)

Ac-YVAD-CHO Reversible Caspase-1 Ki: 0.76 nM
Caspase-4, -5, -8, -9, )

Ki: 163-970 nM
-10
Caspase-2, -3, -6, -7 Ki: >10,000 nM
Z-YVAD-FMK Irreversible Caspase-1 specific
Ac-YVAD-cmk Irreversible, Selective Caspase-1
Ac-FLTD-CMK Irreversible Caspase-1 IC50: 46.7 nM
Caspase-4 IC50: 1.49 uM
Caspase-5 IC50: 329 nM
Q-VD-Oph Pan-caspase inhibitor Caspases 1, 3,8, 9 IC50: 25-400 nM
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Inflammasome Signaling Pathways

The activation of caspase-1 is a convergence point for multiple inflammasome pathways. The
most well-characterized of these are the NLRP3, NLRC4, and AIM2 inflammasomes.

The NLRP3 Inflammasome

The NLRP3 inflammasome is activated by a wide array of stimuli, including microbial
components, endogenous danger signals, and crystalline substances. Its activation is a two-

step process involving a priming signal (Signal 1) and an activation signal (Signal 2).
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NLRP3 Inflammasome Activation Pathway
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The NLRC4 Inflammasome

The NLRC4 inflammasome is typically activated by bacterial proteins, such as flagellin and
components of type Il secretion systems. This activation is mediated by NAIP proteins, which
act as the direct sensors.
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NLRC4 Inflammasome Activation Pathway

Bacterial Proteins
(e.g., Flagellin)

lsensed by

\ 4

NAIP

jactivates

Pro-Caspase-1

NLRC4 Inflammasome
Assembly

lautocatalysis

Active Caspase-1

cleaves cleaves

Gasdermin D

\

Pro-IL-1B

A
Pro-IL-18

GSDMD-N Pore
Formation

release release

Mature IL-1B Pyroptosis Mature IL-18

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

AIM2 Inflammasome Activation Pathway
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Caspase-1 Activity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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